3-(4-Fluoro-2-methylsulfanyl-phenyl)-propionaldehyde

• Molecular Formula: C10H11FOS
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 3-(4-fluoro-2-methylsulfanylphenyl)propanal
• InChI: InChI=1S/C10H11FOS/c1-13-10-7-9(11)5-4-8(10)3-2-6-12/h4-7H,2-3H2,1H3
• InChI Key: GCEWHSNVFKLOBM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)F)CCC=O

Description

3-(4-Fluoro-2-methylsulfanyl-phenyl)-propionaldehyde is a useful research compound. Its molecular formula is C10H11FOS and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(4-fluoro-2-methylsulfanyl-phenyl)-propionic acid methyl ester (1 g, 4.3 mmol) in dry toluene was added DIBAL-H (5.2 ml in toluene, 1N) drop-wise at −78° C. After stirring at this temperature for 1 h, methanol (5 ml) was added dropwise to quench the reaction. The mixture was warmed to room temperature and diluted with EA. The mixture was washed with brine, dried and concentrated. The residue was purified by column chromatography to give the titled compound (804 mg, yield 92%)